Cas no 39137-27-4 (2,4-Thiazolidinedione,3-(2-propen-1-yl)-)

• Product Name: 2,4-Thiazolidinedione,3-(2-propen-1-yl)-
• CAS No: 39137-27-4
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 307579
• PubChem ID: 217658
• Update Time: 2025-04-19

2,4-Thiazolidinedione,3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,3-(2-propen-1-yl)-
• 3-ALLYL-THIAZOLIDINE-2,4-DIONE
• 3-prop-2-enyl-1,3-thiazolidine-2,4-dione
• 3-Allyl-1,3-thiazolidine-2,4-dione
• 0-27-00-00235 (Beilstein Handbook Reference)
• SCHEMBL1692864
• 3-prop-2-enylthiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-allyl-
• BRN 0120963
• 3-(PROP-2-EN-1-YL)-1,3-THIAZOLIDINE-2,4-DIONE
• AKOS000313229
• 3-allyl-thiazolidin-2,4-dione
• DTXSID10192384
• CS-0116984
• 2,4-Thiazolidinedione, 3-(2-propenyl)-
• 3-Allylthiazolidine-2,4-dione
• 39137-27-4
• 3-Allyl-2,4-thiazolidinedione

• MDL： MFCD01327214
• Inchi： 1S/C6H7NO2S/c1-2-3-7-5(8)4-10-6(7)9/h2H,1,3-4H2
• InChI Key： LCUIYFVDGMBHBA-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CC=C)=O

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 239.2°Cat760mmHg
• Flash Point: 98.5°C
• Refractive Index: 1.564
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones